2-Hydroxy-5-(thiophen-3-yl)isonicotinic acid, 95%

• IUPAC Name: 2-oxo-5-thiophen-3-yl-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C10H7NO3S/c12-9-3-7(10(13)14)8(4-11-9)6-1-2-15-5-6/h1-5H,(H,11,12)(H,13,14)
• InChI Key: WMFYCJNTAXAWRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C10H7NO3S
• DSSTOX Substance ID: DTXSID10686910
• Molecular Weight: 221.23 g/mol
• CAS RN: 1261954-94-2

Description

2-Hydroxy-5-(thiophen-3-yl)isonicotinic acid, commonly referred to as 2-HIT, is an organic compound with a molecular formula of C7H5NO3S. It is a colorless solid that is insoluble in water and has a melting point of 130-132 °C. 2-HIT is a derivative of isonicotinic acid and is a key intermediate in the synthesis of isonicotinic acid derivatives, which are used in the pharmaceutical industry. 2-HIT is also used in the synthesis of a variety of other compounds, including polymers and dyes.

Scientific Research Applications

2-HIT has been studied extensively in scientific research. It has been used in the synthesis of new compounds, such as isonicotinic acid derivatives, and has been studied for its potential applications in the treatment of diseases, such as cancer and Alzheimer’s. 2-HIT has also been studied for its potential applications in the synthesis of polymers and dyes.

Mechanism of Action

The mechanism by which 2-HIT exerts its effects is not yet fully understood. However, it is believed that 2-HIT may act as a pro-drug, meaning that it is converted into an active form in the body. It is also believed that 2-HIT may act as a ligand, binding to receptors and influencing the activity of enzymes.
Biochemical and Physiological Effects
2-HIT has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters. 2-HIT has also been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA. In addition, 2-HIT has been shown to modulate the activity of certain hormones, such as cortisol and adrenaline, and to reduce inflammation.

Advantages and Limitations for Lab Experiments

2-HIT has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available in its pure form. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, 2-HIT is insoluble in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of 2-HIT. One potential application is in the development of new drugs for the treatment of diseases, such as cancer and Alzheimer’s. Another potential application is in the synthesis of new polymers and dyes. 2-HIT could also be used to synthesize new compounds with potential applications in agriculture, such as herbicides and insecticides. Finally, 2-HIT could be used to develop new compounds with potential applications in the food industry, such as preservatives and flavor enhancers.

Synthesis Methods

2-HIT can be synthesized via a two-step process. The first step involves the reaction of isonicotinic acid with thiophene-3-carboxaldehyde in the presence of a catalyst, such as p-toluenesulfonic acid. This reaction produces 2-HIT and 4-methyl-3-thiophenecarboxaldehyde. The second step involves the reaction of 2-HIT with sodium hydroxide, which produces the desired product, 2-HIT.